1-methyl-N-(4-methylpentan-2-yl)pyrrolidin-3-amine

• Molecular Formula: C11H24N2
• Molecular Weight: 184.32 g/mol
• SMILES: CC(C)CC(C)NC1CCN(C1)C
• InChI: InChI=1S/C11H24N2/c1-9(2)7-10(3)12-11-5-6-13(4)8-11/h9-12H,5-8H2,1-4H3
• InChIKey: QZRUMIQJHOJUJM-UHFFFAOYSA-N

1-Methyl-N-(4-methylpentan-2-yl)pyrrolidin-3-amine: A Branched Pyrrolidine Scaffold for Specialized Synthesis

1-Methyl-N-(4-methylpentan-2-yl)pyrrolidin-3-amine (CAS 1247434-69-0) is a disubstituted pyrrolidine derivative with the molecular formula C11H24N2 and a molecular weight of 184.32 g/mol . The compound features a tertiary amine core, specifically a 1-methylpyrrolidine, substituted at the 3-position with a chiral 4-methylpentan-2-yl secondary amine. This structure is characteristic of a class of N-substituted 3-aminopyrrolidines often utilized as intermediates in medicinal chemistry, notably for synthesizing CNS-targeting agents and CaSR modulators [1]. As a research chemical building block, it is commercially available with a typical purity of 95% .

✓ Branched pyrrolidine scaffold for CNS & GPCR synthesis

✓ Chiral centers support asymmetric synthesis studies

✓ Supplier-certified quality with analytical documentation

• [1] Hachiya, S., Oku, M., Mukai, H., Shin, T., Matsuura, K., Seo, R., Kamikubo, T., Terada, Y., Sanagi, M., Yoshihara, K., & Takahashi, T. (2009). Pyrrolidine derivative or salt thereof. U.S. Patent Application No. 20090062366 A1. View Source

Why 1-Methyl-N-(4-methylpentan-2-yl)pyrrolidin-3-amine Cannot Be Replaced by Simpler Analogs in Specialized R&D

Generic substitution among N-alkyl-3-aminopyrrolidines is unreliable because minor variations in the alkyl side chain profoundly alter key molecular properties. Replacing the branched 4-methylpentan-2-yl group with a linear pentyl or shorter alkyl chain significantly changes lipophilicity (LogP), steric bulk, and molecular recognition patterns . For example, the target compound possesses a calculated LogP of 1.71 (and vendor-reported LogP of 1.80), making it more lipophilic than its straight-chain C5 analog (MW 170.30 vs. 184.32) . This difference in LogP and molecular weight directly impacts its partition coefficient, Phase I metabolism, and passive membrane permeability when used as a fragment in lead optimization. Furthermore, the specific branching pattern defines its diastereomeric profile and potential chiral recognition, which simpler, non-branched analogs cannot replicate .

N-alkyl branching alters lipophilicity and steric parameters relative to linear pentyl analogs.

Linear pentyl analogs lack diastereomeric character and chiral recognition provided by this scaffold.

Analogs from non-specialist suppliers may have limited batch-to-batch quality documentation.

1-Methyl-N-(4-methylpentan-2-yl)pyrrolidin-3-amine: Quantitative Differentiation Evidence for Scientific Sourcing

Enhanced Lipophilicity (LogP) Drives Superior Membrane Interaction Potential

The target compound demonstrates significantly higher lipophilicity compared to commercially relevant N-(pentan-2-yl) and N-(pentan-3-yl) analogs, a critical factor influencing bioavailability and target engagement in medicinal chemistry campaigns . Increased LogP correlates with enhanced passive membrane permeability, a key parameter during hit-to-lead optimization for CNS and intracellular targets .

Lipophilicity

Data to verify

ΔLogP ≈ +0.3–0.5 vs linear C5 analog

Supports lipophilicity-range screening

Computed estimates; experimental confirmation recommended

Evidence Dimension	Lipophilicity (Computed LogP)
Target Compound Data	LogP = 1.71 (ChemScene) / 1.80 (Fluorochem)
Comparator Or Baseline	1-Methyl-N-(pentan-2-yl)pyrrolidin-3-amine (C10H22N2) has an implied lower LogP due to reduced carbon count and lack of terminal branching, consistent with a molecular weight difference of 14.02 g/mol.
Quantified Difference	Estimated ΔLogP ≈ +0.3 to +0.5 units over the linear C5 analog, based on the established methylene contribution to LogP (π(CH2) ≈ 0.5) and vendor-reported values.
Conditions	Computational prediction datasets (ALogP) from vendor product specifications (ChemScene, Fluorochem) and standard Hansch-Leo fragment constant methodology.

Why This Matters

Procurement of this specific branched analog is warranted when a medicinal chemistry program requires a specific lipophilicity window, such as LogP 1.7–1.8, to balance potency with metabolic clearance, which cannot be achieved with lower LogP linear analogs.

Greater Steric Bulk and Topological Polar Surface Area (TPSA) Profile for Selective Protein-Ligand Interactions

The specific branched 4-methylpentan-2-yl substituent introduces greater three-dimensional steric bulk (quantified by increased molecular weight and rotatable bonds) relative to linear C5 counterparts, while maintaining an identical TPSA of 15.27 Ų . This unique combination allows researchers to probe hydrophobic pockets that demand a bulkier, more lipophilic motif without altering the core hydrogen-bonding pharmacophore (2 HBA, 1 HBD). This is in contrast to the linear pentyl analog, which offers similar TPSA but inferior steric volume and lipophilicity.

Steric & TPSA

Reported

MW 184.3 vs 170.3 g/mol; TPSA 15.27 Ų; +1 rotatable bond

Differentiates steric bulk for SAR probing

Based on structural analysis

Evidence Dimension	Molecular Weight and Topological Polar Surface Area (TPSA)
Target Compound Data	MW = 184.32 g/mol; TPSA = 15.27 Ų; Rotatable Bonds = 4
Comparator Or Baseline	1-Methyl-N-(pentan-2-yl)pyrrolidin-3-amine: MW = 170.30 g/mol; TPSA ~ 15.27 Ų (inferred); Rotatable Bonds = 3
Quantified Difference	ΔMW = +14.02 g/mol (one additional methylene branch); ΔRotatable Bonds = +1.
Conditions	Physicochemical property data sourced from vendor analytical specifications (ChemScene, Bidepharm) and InChI-based structural analysis.

Why This Matters

For structure-activity relationship (SAR) studies targeting a specific hydrophobic sub-pocket in a protein binding site, the increased steric bulk and branching pattern of this compound can be the decisive factor in achieving potency and selectivity, making it a non-interchangeable asset in a screening library.

Validated Purity Profile (≥95%) and Supplier Certifications Reduce R&D Reproducibility Risk

Reliable, well-characterized starting materials are critical for reproducible synthetic chemistry and biological assays. The target compound is commercially supplied by vendors with documented quality control, such as Fluorochem (Product Code F685313) and ChemScene (Cat. No. CS-0277595), both specifying a purity of ≥95% . Fluorochem provides full spectroscopic characterization (NMR, HPLC) and safety data, and is an established supplier to major research institutions like the Universities of Oxford and Manchester, offering verified compliance and logistical reliability . In contrast, sourcing less common analogs from non-specialist suppliers often lacks equivalent batch-to-batch consistency and documentation, directly jeopardizing experimental repeatability.

Purity & Supply

Specification review

≥95% purity; ISO-certified suppliers; analytical data

Supports batch consistency and reproducibility

Verify CoA for specific batch

Evidence Dimension	Commercial Purity and Supplier Reputation
Target Compound Data	≥95% purity; ISO-certified suppliers; full analytical batch data available.
Comparator Or Baseline	Generic or lab-synthesized analogs often lack validated purity documentation, or are offered by suppliers without established quality assurance infrastructure.
Quantified Difference	Qualitative assertion based on supplier market position; target compound's documented purity is ≥95%, a standard benchmark for research-grade building blocks.
Conditions	Supplier product pages, ISO certifications, and institutional testimonials (Fluorochem, ChemScene).

Why This Matters

Procurement decisions based on guaranteed high purity and supplier reliability directly lower the risk of failed experiments due to unknown impurities, saving time and resources in high-stakes drug discovery and development projects.

Key Application Scenarios for 1-Methyl-N-(4-methylpentan-2-yl)pyrrolidin-3-amine in R&D Procurement

Fragment-Based Lead Optimization for CNS Disorders

Medicinal chemists optimizing a CNS-targeting lead series can utilize this compound as a tailored fragment to explore a specific lipophilicity window (LogP ~1.7-1.8). Its branched alkyl chain offers a distinct advantage over linear pentyl analogs by providing a better balance between passive blood-brain barrier permeability and metabolic stability, as informed by its higher LogP and unique steric profile relative to comparators .

SAR Studies on CaSR Agonists and GPCR Modulators

Based on the pyrrolidine chemotype's proven utility in calcium-sensing receptor (CaSR) agonism, this specific building block serves as a key intermediate for introducing a chiral, lipophilic moiety. Its differentiated branching pattern compared to non-branched aminopyrrolidines allows SAR teams to probe a specific hydrophobic pocket in the CaSR or related GPCR targets, which cannot be accessed by simpler N-alkyl analogs [1].

Building Block for Asymmetric Synthesis and Chiral Resolution

The compound contains two asymmetric atoms, providing a diastereomeric scaffold valuable for asymmetric synthesis. Researchers requiring a chiral amine with well-defined steric and electronic properties can utilize this specific branched building block, which is sourced with validated purity (≥95%) and full analytical documentation, ensuring reproducibility in the development of enantioselective catalysts or chiral therapeutics .

High-Throughput Screening (HTS) Library Expansion with Physicochemically Diverse Fragments

For organizations building diverse fragment screening libraries, this compound fills a specific niche of a semi-rigid, lipophilic diamine. Its physicochemical profile (MW 184, TPSA 15.27, 2 HBA, 1 HBD) is distinct from smaller aminopyrrolidines, making it a valuable addition to enhance library diversity and hit-finding capacity, particularly when purchased from reputable suppliers offering batch-certified quality control .

Application

Selection Property

Validation Focus

CNS lead optimization studies

Lipophilicity and steric profile balance

CNS permeability and metabolic stability profiling

GPCR/CaSR modulator SAR studies

Chiral, lipophilic amine motif for hydrophobic pocket probing

CaSR/GPCR binding and functional assay profiling

Asymmetric synthesis and chiral resolution

Diastereomeric scaffold with defined properties

Chiral purity and reaction optimization

Fragment screening library diversification

Semi-rigid lipophilic diamine with distinct PSA/HBD profile

Hit identification in diverse target screens

• [1] Hachiya, S., Oku, M., Mukai, H., Shin, T., Matsuura, K., Seo, R., Kamikubo, T., Terada, Y., Sanagi, M., Yoshihara, K., & Takahashi, T. (2009). Pyrrolidine derivative or salt thereof. U.S. Patent Application No. 20090062366 A1. View Source